Cas no 53767-59-2 ((1R,2R,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-amine)

• Product Name: (1R,2R,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-amine
• CAS No: 53767-59-2
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 5775089
• PubChem ID: 639769
• Update Time: 2023-11-15

(1R,2R,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-19637440
• (1R,2R,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-amine
• AKOS006341417
• 53767-59-2

• Inchi： 1S/C9H17N/c1-9(2)6-3-4-8(10)7(9)5-6/h6-8H,3-5,10H2,1-2H3/t6-,7-,8+/m0/s1
• InChI Key： VFQYFRUGGATHGJ-BIIVOSGPSA-N
• SMILES： N[C@@H]1CC[C@H]2C[C@@H]1C2(C)C

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų